4-Bromo-5-tert-butyl-1,3-oxazole

• IUPAC Name: 4-bromo-5-tert-butyl-1,3-oxazole
• InChI: InChI=1S/C7H10BrNO/c1-7(2,3)5-6(8)9-4-10-5/h4H,1-3H3
• InChI Key: CUVVDPJMHGGAHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(N=CO1)Br
• Molecular Formula: C7H10BrNO
• Molecular Weight: 204.06 g/mol
• CAS No.: 2287314-32-1

Description

“4-Bromo-5-tert-butyl-1,3-oxazole”, commonly known as BtOX, is a heterocyclic compound. It has a molecular weight of 204.067. This compound has attracted attention in the field of pharmaceuticals due to its unique structure and potential applications.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a five-membered ring with one oxygen atom at position 1 and a nitrogen atom at position 3, separated by a carbon atom. The bromine atom is attached at the 4th position and the tert-butyl group at the 5th position.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, oxazole derivatives are known to play a pivotal role in various biological activities. The substitution pattern in oxazole derivatives is crucial in determining these activities.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 204.067. The storage temperature is -10 degrees.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound 4-Bromo-5-tert-butyl-1,3-oxazole has been utilized in the synthesis of various organic compounds. For instance, it has been involved in the Grignard reaction for producing specific oxazolidine derivatives, demonstrating its utility in creating complex molecular structures (Gao, Liu, Bai, Guo, & Zhao, 2006).

Applications in Herbicide Development

• Research has shown the effectiveness of this compound derivatives in herbicidal activities. These compounds have shown significant activity against broadleaf and narrowleaf weeds, highlighting their potential in agricultural applications (Kudo, Taniguchi, Furuta, Sato, Takeshi, & Honma, 1998).

Role in Organic Synthesis

• This chemical has been used in protocols for introducing electrophiles at specific positions of related molecular structures, which is important in the field of organic synthesis. These methods offer a pathway to modify the chemical structure of related compounds for various applications (Balle, Vedsø, & Begtrup, 1999).

Antimicrobial and Antioxidant Activities

• Certain derivatives of this compound have been studied for their antimicrobial and antioxidant activities. This research indicates the compound's potential in the development of new pharmaceuticals or preservatives (Ghazvini, Sheikholeslami-Farahani, Hamedani, Shahvelayati, & Rostami, 2020).

Future Directions

Oxazole derivatives, including “4-Bromo-5-tert-butyl-1,3-oxazole”, have gained attention in recent times due to their increasing importance in the field of medicinal chemistry. They are intermediates for the synthesis of new chemical entities in medicinal chemistry. Therefore, the future directions in this field may involve the synthesis of various oxazole derivatives and screening them for various biological activities.

Mechanism of Action

Mode of Action

• Transmetalation : The compound likely undergoes transmetalation, a process commonly observed in Suzuki–Miyaura (SM) cross-coupling reactions . In SM coupling, palladium catalysts facilitate the formation of carbon–carbon bonds between organic fragments.

Its action is influenced by environmental conditions, making it an intriguing compound for study